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Compound of Interest

Compound Name: DDR-TRK-1N

Cat. No.: B1192645

Get Quote

Core Directive & Hazard Assessment
DDR-TRK-1N is a potent small-molecule inhibitor targeting both the DNA Damage Response

(DDR) pathway and TRK receptors. Because it acts directly on genomic stability and cell

proliferation mechanisms, it must be handled as a Category 1B Carcinogen and Reproductive

Toxin.

Unlike standard organic reagents, kinase inhibitors are chemically stable and resistant to

simple oxidative degradation (e.g., bleaching). Do not attempt chemical deactivation. The only

validated disposal method is high-temperature incineration via a licensed hazardous waste

contractor.

Hazard Profile & PPE Matrix
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Disposal Decision Logic
The following workflow dictates the segregation of waste streams. Improper segregation (e.g.,

mixing bulk active compound with general trash) is a critical violation of EPA RCRA regulations.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision matrix for segregating DDR-TRK-1N waste streams based on EPA RCRA

"P-Listed" vs. "Trace" definitions.

Detailed Disposal Protocols
Protocol A: Solid Waste (Trace vs. Bulk)
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Scientific Rationale: The EPA distinguishes between "empty" containers (trace) and those

holding flowable residue. Kinase inhibitors are often classified as "acutely hazardous" (P-listed

equivalent), meaning the "triple rinse" rule applies strictly.

Trace Waste (Yellow Bin):

Includes: Gloves, paper towels, bench paper, and vials defined as "RCRA Empty" (less

than 3% remaining by weight).

Action: Place in a yellow, rigid, sealable container labeled "Trace Chemotherapy Waste."

Disposal: Incineration at a regulated medical waste facility.

Bulk Waste (Black Bin):

Includes: Unused powder, expired pellets, heavily contaminated spill cleanup materials,

and vials with visible/flowable liquid.

Action: Place in a black RCRA hazardous waste container.

Labeling: Must be labeled "Hazardous Waste: Toxic, Carcinogenic" with the specific

chemical name (DDR-TRK-1N) and accumulation start date.

Protocol B: Liquid Waste (Stock Solutions & Media)
Scientific Rationale: Never dispose of kinase inhibitors down the drain. Even nanomolar

concentrations can disrupt aquatic ecosystems (H410).

Collection: Collect all supernatants, cell culture media containing drug, and DMSO stock

solutions in a dedicated High-Density Polyethylene (HDPE) carboy.

Segregation: Do not mix with oxidizing acids (Nitric/Sulfuric) or bleach, as this may generate

secondary toxic vapors.

Labeling: "Aqueous Waste contaminated with DDR-TRK-1N [Concentration]."

Disposal: Hand off to EHS for high-temperature incineration.
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Protocol C: Empty Reagent Containers (The "Triple Rinse" Rule)
If you have a stock bottle of DDR-TRK-1N powder that is empty:

Solvent Rinse: Rinse the bottle three times with a solvent capable of dissolving the

compound (e.g., DMSO or Methanol), not water.

Collect Rinsate: Pour the rinsate into the Liquid Waste carboy (Protocol B).

Deface Label: Cross out the chemical name on the bottle.

Discard: The bottle may now be discarded as glass waste or trace waste depending on local

site rules.

Emergency Spill Response (SWIMS)
In the event of a powder spill outside a containment hood:

Stop: Cease all work. Alert nearby personnel.

Warn: Post "Do Not Enter" signage.

Isolate: Close lab doors to prevent dust migration.

Minimize: Put on N95/PAPR, double gloves, and Tyvek suit.

Sabilize:

Do not dry sweep. This generates aerosols.

Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the

powder.

Scoop the wet slurry into a wide-mouth hazardous waste jar.

Clean the surface 3x with a detergent solution, then rinse with water.

Dispose of all cleanup materials as Bulk Waste (Protocol A2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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